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Compound of Interest

Compound Name: 2-Methylpent-2-en-1-ol

Cat. No.: B091347

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-methylpent-2-en-1-ol from propanal, a
two-step process involving a self-aldol condensation followed by a selective reduction. This
guide provides detailed experimental protocols, quantitative data summaries, and visual
representations of the synthesis pathway and reaction mechanisms to support research and
development in organic synthesis and drug development.

Introduction

The synthesis of allylic alcohols, such as 2-methylpent-2-en-1-ol, is a fundamental
transformation in organic chemistry, providing key intermediates for the construction of more
complex molecules in the pharmaceutical and fragrance industries. The conversion of propanal
to 2-methylpent-2-en-1-ol is a classic example of carbon-carbon bond formation followed by

selective functional group manipulation.

The overall synthesis pathway can be summarized as follows:
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091347#synthesis-of-2-methylpent-2-en-1-ol-from-
propanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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